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Compound of Interest

Compound Name: Spermidine-13C4 (hydrochloride)

Cat. No.: B12408102

Get Quote

Executive Summary & Core Safety Directive
Spermidine-13C4 (hydrochloride) is a stable isotope-labeled polyamine used primarily as an

internal standard in mass spectrometry (LC-MS/GC-MS).

CRITICAL SAFETY DISTINCTION: Although labeled with Carbon-13 (

), this compound is NON-RADIOACTIVE. It must NOT be disposed of in radioactive waste
streams. Doing so will trigger unnecessary regulatory audits and incur significant disposal
costs. Treat this substance as hazardous chemical waste due to its corrosive/irritant nature
(hydrochloride salt form).

Hazard Assessment & Technical Profile
Before disposal, you must understand the chemical payload.[1] The hydrochloride moiety

renders this compound acidic and potentially corrosive to mucous membranes.

Table 1: Chemical Safety Profile
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Parameter Specification Implications for Disposal

CAS Number
1313734-84-7 (Labeled) / 334-

50-9 (Unlabeled)

Use unlabeled CAS for general

waste profiling if specific

isotope CAS is not in EHS

database.

Signal Word WARNING / DANGER
Treat as a potential corrosive.

[2][3][4]

Hazard Statements

H314 (Causes skin burns/eye

damage) or H315/H319

(Irritant)

PPE Mandatory: Nitrile gloves,

safety goggles, lab coat.[1]

RCRA Status D002 (Corrosive)
If in solution with pH

2.[5]0.

Radioactivity NONE

Stable Isotope (

). Do not use Geiger counters

or radiation shielding.

Disposal Decision Logic (Workflow)
Effective waste management relies on segregating waste streams at the source. Use the

following decision matrix to determine the correct disposal path for your specific experimental

context.
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Waste Generation Source

Is the waste Solid or Liquid?

Liquid Waste

Liquid (Stock/Media)

Solid Waste
(Gloves, Vials, Wipes)

Solid (Consumables)

Check pH of Solution

pH ≤ 2.0

Acidified

pH > 2.0

Buffered

DISPOSE: Corrosive Waste
(RCRA Code D002)

DISPOSE: General Chemical Waste
(Non-Halogenated Organic)

Visible Contamination?

Yes (Spill debris, powder residue) No (Trace/Empty Vials)

DISPOSE: Hazardous Solid Waste
(Bagged & Tagged)

DISPOSE: Regular Lab Trash
(Deface Labels First)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Spermidine-13C4 waste streams based on physical

state and chemical properties.[1]

Step-by-Step Disposal Protocols
Context: Expired stock solutions (usually in 0.1M HCl or water) or LC-MS waste.

Segregation: Do not mix with oxidizers (e.g., bleach, nitric acid) or radioactive waste.[1]

Container Selection: Use a High-Density Polyethylene (HDPE) or glass container.
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Labeling:

Chemical Name: Spermidine-13C4 Hydrochloride Solution.

Hazards: Corrosive (if acidic), Irritant.[1]

Constituents: List the solvent (e.g., "Water 99%, Spermidine HCl <1%").

pH Adjustment (Optional but Recommended):

If the waste is highly acidic (pH < 2) solely due to the compound, you may neutralize it to

pH 5–9 using Sodium Bicarbonate (

) if permitted by your local EHS regulations. This removes the RCRA D002 classification,
making transport safer.[1]

Note: If you do not neutralize, tag as Corrosive Waste.[1]

Context: Empty product vials, contaminated weigh boats, and pipette tips.[1]

Trace Contamination:

If a vial is "RCRA Empty" (less than 3% by weight remains), triple rinse the vial with water.

[1]

Deface the label to remove the chemical name.

Discard in regular glass trash.

Gross Contamination:

Place items heavily soiled with Spermidine powder into a clear hazardous waste bag.

Label as "Solid Debris contaminated with Spermidine HCl".

Secure with a zip tie and place in the satellite accumulation area.

Context: Accidental spill of pure lyophilized powder.
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PPE: Wear nitrile gloves, lab coat, and a N95 dust mask (to prevent inhalation of irritating

dust).[1]

Containment: Cover the spill with a damp paper towel to prevent dust generation.

Cleanup:

Sweep up the damp material carefully.

Clean the surface with 1N HCl followed by water (Spermidine is highly soluble in acid;

water alone is also effective).

Final wipe with 70% Ethanol.

Disposal: Place all cleanup materials into the Hazardous Solid Waste stream.

Regulatory Compliance & RCRA Codes
United States (EPA/RCRA):

P-List/U-List: Spermidine is not specifically listed on the EPA P-list (acutely hazardous) or U-

list.

Characteristic Waste:

D002 (Corrosivity): If the waste solution has a pH

2.0, it is a D002 hazardous waste.[5]

Non-Hazardous: If pH is between 2.0 and 12.5 and no other solvents are present, it may

technically be non-hazardous under federal law. However, Best Management Practice

(BMP) dictates disposing of all polyamines as chemical waste to prevent environmental

accumulation.

European Union (EWC):

Waste Code 16 05 06:* Laboratory chemicals, consisting of or containing dangerous

substances, including mixtures of laboratory chemicals.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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